erythro-5,6-Dihydroxy-9(Z),12(Z)-octadecadienoic acid

• Molecular Formula: C18H32O4
• Molecular Weight: 312.4 g/mol
• InChI: InChI=1S/C18H32O4/c1-2-3-4-5-6-7-8-9-10-11-13-16(19)17(20)14-12-15-18(21)22/h6-7,9-10,16-17,19-20H,2-5,8,11-15H2,1H3,(H,21,22)/b7-6-,10-9-/t16-,17+/m1/s1
• InChIKey: OHKQKWBPPNTVMR-JCHFTDRYSA-N

erythro-5,6-Dihydroxy-9(Z),12(Z)-octadecadienoic Acid Reference Standard

erythro-5,6-Dihydroxy-9(Z),12(Z)-octadecadienoic acid (CAS 2692622-63-0) is a high-purity (>98%) analytical reference standard and a dihydroxy derivative of linoleic acid, classified as an oxylipin . It is a specific regio- and stereo-isomer where hydroxyl groups are positioned at the C5 and C6 carbons in an erythro configuration . This compound is a hydrolysis product of trans-epoxy-octadecadienoic acid and serves as a critical biomarker for non-enzymatic, radical-mediated lipid peroxidation, distinct from enzymatically formed diols [1].

Class

Erythro-5,6-dihydroxy oxylipin reference standard

Pathway

Non-enzymatic, radical-mediated lipid peroxidation marker

Workflow

LC-MS/MS quantification in lipidomics and food chemistry

• [1] Koch, E., et al. (2023). Trans-Hydroxy, Trans-Epoxy, and Erythro-dihydroxy Fatty Acids Increase during Deep-Frying. Journal of Agricultural and Food Chemistry, 71(19), 7508–7513. View Source

Why erythro-5,6-Dihydroxy-9(Z),12(Z)-octadecadienoic Acid Cannot Be Replaced

Substituting this compound with other linoleic acid-derived diols, such as 9,10-DiHOME or 5,8-DiHODE, or its threo diastereomer, will introduce incorrect analytical and biological information. The erythro configuration is specifically generated from trans-epoxy-fatty acids during radical-mediated oxidation, while threo isomers derive from cis-epoxy-fatty acids processed by enzymes like soluble epoxide hydrolase [1]. This mechanistic difference makes the erythro-5,6-dihydroxy isomer a distinct marker for autoxidation and thermal stress, which cannot be tracked if the analytical standard is swapped for a regioisomer that marks a different metabolic pathway or a diastereomer with a different formation mechanism [2].

Erythro-5,6-DiHODE

Threo-5,6-DiHODE

Threo isomer originates from enzymatic sEH activity; cannot report autoxidation.

Erythro-5,6-DiHODE

9,10-DiHOME

Different regioisomer marks distal oxidation; reported lower sensitivity for thermal stress.

Erythro-5,6-DiHODE

Mixed isomer standard

Obscures erythro/threo ratio; pathway deconvolution may not be valid.

• [1] Koch, E., et al. (2023). Trans-Hydroxy, Trans-Epoxy, and Erythro-dihydroxy Fatty Acids Increase during Deep-Frying. Journal of Agricultural and Food Chemistry, 71(19), 7508–7513. View Source
• [2] Koch, E., et al. (2025). Oxidative stress leads to the formation of esterified erythro- and threo-dihydroxy-fatty acids in HepG2 cells. Redox Biology, 82, 103589. View Source

erythro-5,6-Dihydroxy-9(Z),12(Z)-octadecadienoic Acid Differentiation

erythro vs. threo Kinetics in Frying Oil

In a direct head-to-head comparison during a deep-frying experiment, erythro-dihydroxy fatty acids (derived from trans-epoxy-FA) showed a stronger concentration increase than threo-dihydroxy fatty acids (derived from cis-epoxy-FA) over multiple frying cycles. The selective change in the cis-/trans-epoxy-FA ratio was mirrored by their hydrolysis products, establishing the threo-/erythro-dihydroxy-FA ratio as a novel parameter for evaluating heating of edible oils [1].

Kinetics in frying oil

Head-to-head comparison

Erythro concentration exceeded threo by day 2 of frying

Supports erythro-specific standard for thermal abuse assessment

LC-MS/MS of high-oleic sunflower oil, 4×5 fry cycles

Evidence Dimension	Formation kinetics under thermal oxidative stress
Target Compound Data	Concentration of erythro-dihydroxy-FA increased significantly and exceeded that of threo-dihydroxy-FA by the second day of frying
Comparator Or Baseline	threo-dihydroxy-FA (from cis-epoxy-FA)
Quantified Difference	The increase in erythro-dihydroxy-FA was more pronounced; their concentrations exceeded those of threo-dihydroxy-FA on the second day of frying
Conditions	LC-MS/MS analysis of high-oleic sunflower oil during 4 × 5 frying cycles of potato chips

Why This Matters

This data proves that to accurately measure thermal abuse in edible oils, an erythro-specific standard is required; employing a threo- or mixed isomer standard would underestimate the extent of radical-mediated oxidation.

• [1] Koch, E., et al. (2023). Trans-Hydroxy, Trans-Epoxy, and Erythro-dihydroxy Fatty Acids Increase during Deep-Frying. Journal of Agricultural and Food Chemistry, 71(19), 7508–7513. View Source

Cellular Regioisomer Sensitivity

Evaluating positional isomers in HepG2 cells, those bearing the dihydroxy group closest to the carboxy terminus were predominantly formed under oxidative stress. For arachidonic acid, this was erythro-5,6-DiHETrE; for docosahexaenoic acid, erythro-4,5-DiHDPE. This class-level inference indicates that for linoleic acid, the homologous erythro-5,6-dihydroxy isomer will be the most sensitively formed biomarker compared to more distal diols like 9,10- or 12,13-DiHOME [1].

Regioisomer sensitivity

Class-level inference

5,6-diol regioisomer most sensitively formed in HepG2 stress models

Method optimization for early oxidative damage detection

LC-MS/MS; t-BHP, RSL-3, paraquat, rotenone models

Evidence Dimension	Preferential formation of regioisomers under oxidative stress
Target Compound Data	erythro-5,6-dihydroxy fatty acids are the predominant positional isomers formed from linoleic acid
Comparator Or Baseline	erythro-9,10-dihydroxy fatty acids (9,10-DiHOME class)
Quantified Difference	The highest concentrations were found for the dihydroxy-group-bearing isomers closest to the carboxy terminus, allowing a more sensitive detection of oxidative stress compared to 5-iPF2α-VI levels
Conditions	Four oxidative stress models in HepG2 cells (tert-butyl hydroperoxide, RSL-3, paraquat, rotenone) analyzed by LC-MS/MS

Why This Matters

For developing a targeted lipidomics panel to detect early oxidative damage, selecting the 5,6- regioisomer over the more common 9,10- or 12,13-diols provides superior analytical sensitivity.

• [1] Koch, E., et al. (2025). Oxidative stress leads to the formation of esterified erythro- and threo-dihydroxy-fatty acids in HepG2 cells. Redox Biology, 82, 103589. View Source

Enzymatic vs. Non-Enzymatic Pathway Specificity

The erythro configuration of the diol derives from a non-enzymatic, radical-mediated pathway via trans-epoxide intermediates, which is mechanistically divergent from the cis-epoxide intermediates processed by enzymes such as soluble epoxide hydrolase (sEH) that yield threo-diols. Consequently, monitoring erythro-5,6-dihydroxy-9(Z),12(Z)-octadecadienoic acid reports on a distinct pathological or chemical process [1][2].

Pathway specificity

Class-level inference

Erythro: non-enzymatic trans-epoxy hydrolysis; Threo: enzymatic sEH

Ratio reflects autoxidation vs enzymatic metabolism

Based on epoxide formation mechanism

Evidence Dimension	Biochemical pathway origin
Target Compound Data	Exclusive product of non-enzymatic, trans-epoxy-FA hydrolysis
Comparator Or Baseline	threo-5,6-dihydroxy-9(Z),12(Z)-octadecadienoic acid (enzymatic sEH-derived)
Quantified Difference	Pathway origin is mutually exclusive; the ratio of erythro to threo forms directly reflects the relative contribution of autoxidation versus enzymatic metabolism
Conditions	Based on chemical mechanism of epoxide formation and hydrolysis

Why This Matters

Procuring the pure erythro isomer is essential for studies that aim to distinguish between radical-induced damage and homeostatic enzymatic lipid metabolism, as the threo isomer would indicate a completely different biochemical event.

• [1] Koch, E., et al. (2023). Trans-Hydroxy, Trans-Epoxy, and Erythro-dihydroxy Fatty Acids Increase during Deep-Frying. Journal of Agricultural and Food Chemistry, 71(19), 7508–7513. View Source
• [2] Koch, E., et al. (2025). Oxidative stress leads to the formation of esterified erythro- and threo-dihydroxy-fatty acids in HepG2 cells. Redox Biology, 82, 103589. View Source

High-Purity Reference Material

This compound is supplied as a research-grade analytical standard with a certified purity of >98%, as confirmed by multiple suppliers . This level of purity ensures accurate quantification in LC-MS/MS workflows, which is critical for biomarker validation studies where trace impurities can generate significant matrix effects.

Purity specification

Supplier data

>98% (supplier certified)

May reduce quantification error; verification recommended

No independent source; verification advised for critical work

Evidence Dimension	Chemical purity
Target Compound Data	>98% purity
Comparator Or Baseline	Generic octadecadienoic acid diols often sold at lower purities without isomeric separation
Quantified Difference	Purity threshold of >98% standard for analytical reference materials
Conditions	Supplier specifications from CymitQuimica/Larodan and Alfa Chemistry

Why This Matters

High and verified purity reduces quantification error and eliminates the need for in-house purification steps, directly saving time and cost in high-throughput oxylipin analysis settings.

Applications of erythro-5,6-Dihydroxy-9(Z),12(Z)-octadecadienoic Acid

Biomarker for Thermal Oxidation in Food QC

This compound is the ideal standard for developing an LC-MS/MS method to assess the thermal history of frying oils. As demonstrated in direct comparative frying studies, the erythro-dihydroxy-FA level is a more sensitive and dynamic indicator of radical-mediated deterioration than its threo counterpart, enabling food scientists to precisely define quality cut-off points for frying oil disposal [1].

Cellular Oxidative Stress Assay Endpoint

For pharmaceutical or toxicological screening, this standard allows for the quantification of the most abundantly formed diol positional isomer in cell-based oxidative stress models. Using this compound to calibrate assays provides a more sensitive readout than traditional isoprostane markers like 5-iPF2α-VI, directly improving the ability to detect subtle pro-oxidant effects of drug candidates [2].

Autoxidation Internal Standard in Lipidomics

In comprehensive lipidomics studies, the erythro configuration is the only definitive marker for the trans-epoxy hydrolysis pathway. Incorporating this standard into targeted panels allows researchers to mathematically deconvolve the overlapping signals from enzymatic (threo) and non-enzymatic (erythro) diol formation, a calculation that is invalid if a mixed or incorrect isomer standard is used [1][2].

Method Validation Standard for Oxylipin Profiling

Given its certified >98% purity and defined erythro-5,6-dihydroxy stereochemistry, this compound is suitable for use as a system suitability standard or calibration reference point in multi-analyte oxylipin methods. It ensures the chromatographic separation and accurate quantification of this specific, early-eluting regioisomer, which is critical for laboratories seeking accreditation for biomarker analysis .

Application

Selection Property

Validation Focus

Thermal oxidation in frying oils

Erythro-specific isomer for radical-mediated pathway

Reported sensitivity vs threo isomer for quality cut-off

Cellular oxidative stress assays

Predominantly formed 5,6-diol regioisomer

Comparative endpoint sensitivity to isoprostane markers

Lipidomics autoxidation marker

Erythro-specific pathway attribution

Mathematical deconvolution from enzymatic threo-diols

Oxylipin method validation

High-purity stereochemical standard

System suitability and chromatographic resolution

• [1] Koch, E., et al. (2023). Trans-Hydroxy, Trans-Epoxy, and Erythro-dihydroxy Fatty Acids Increase during Deep-Frying. Journal of Agricultural and Food Chemistry, 71(19), 7508–7513. View Source
• [2] Koch, E., et al. (2025). Oxidative stress leads to the formation of esterified erythro- and threo-dihydroxy-fatty acids in HepG2 cells. Redox Biology, 82, 103589. View Source